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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of 6-Phenoxyhexyl bromide (CAS No. 51795-97-
2), a bifunctional organic compound of significant interest in synthetic organic chemistry and
drug discovery. Its utility as a versatile building block stems from the presence of a terminal
bromine atom, a good leaving group for nucleophilic substitution, and a phenoxy group, which
can be a key pharmacophore or a precursor for further functionalization. This document
consolidates its known physical and chemical properties, safety considerations, and offers
insights into its handling and application.

Core Physical and Chemical Characteristics

While a definitive description of the physical state and color of 6-Phenoxyhexyl bromide at
standard conditions is not consistently reported across public literature, its properties can be
inferred from its chemical structure and data on analogous compounds. Structurally similar
alkyl halides and phenoxy derivatives are typically colorless to pale yellow liquids at room
temperature.[1][2][3][4] Given its molecular weight and boiling point, 6-Phenoxyhexyl bromide
is expected to exist as a liquid under ambient conditions.
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A comprehensive summary of its key physicochemical properties is presented below:

Property Value Source
Molecular Formula C12H17BrO [51[6]
Molecular Weight 257.17 g/mol [5]
Boiling Point 172-174 °C at 13 Torr [5]
Density (Predicted) 1.229 + 0.06 g/cm3 [5]
Refractive Index 1.53 [5]

6-Bromohexyl Phenyl Ether, 1-
Synonyms [5]
Bromo-6-phenoxyhexane

Structural Representation and Connectivity

The molecular structure of 6-Phenoxyhexyl bromide is fundamental to its reactivity and utility.
The following diagram illustrates the connectivity of the atoms.

Caption: Molecular structure of 6-Phenoxyhexyl bromide.

Safety and Handling Protocols

Understanding the potential hazards of 6-Phenoxyhexyl bromide is crucial for its safe
handling in a laboratory setting. According to available safety data, this compound presents the
following hazards:

o Harmful if swallowed (Acute toxicity, oral, Category 4)[5]

o May cause long-lasting harmful effects to aquatic life (Hazardous to the aquatic environment,
long-term hazard, Category 4)[5]

Experimental Workflow for Safe Handling

The following protocol outlines the necessary steps for the safe handling and use of 6-
Phenoxyhexyl bromide in a research environment.
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Workflow: Safe Handling of 6-Phenoxyhexyl Bromide

Preparation

[Review Safety Data Sheea

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
Work in a well-ventilated
chemical fume hood
HandlirV & Use
Dispense required amount
using appropriate tools
Add to reaction vessel
under inert atmosphere if necessary

l \Zfanup & Disposal

Store in a tightly sealed container .
. Decontaminate glassware and surfaces
in a cool, dry place

:

Dispose of waste according to
institutional and local regulations
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© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3023626/docs?utm_src=pdf-body-img#6-phenoxyhexyl-bromide-a-comprehensive-technical-dossier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Recommended workflow for the safe laboratory handling of 6-Phenoxyhexyl
bromide.

Application in Organic Synthesis

The dual functionality of 6-Phenoxyhexyl bromide makes it a valuable reagent. The alkyl
bromide moiety is susceptible to nucleophilic attack, allowing for the introduction of the
phenoxyhexyl chain onto a variety of substrates, including amines, thiols, and carbanions. The
phenoxy group, on the other hand, can be modified through electrophilic aromatic substitution
or used as a stable protecting group. These characteristics make it a key intermediate in the
synthesis of more complex molecules, including potential pharmaceutical agents and materials
with specific optical or electronic properties.

Conclusion

6-Phenoxyhexyl bromide is a chemical intermediate with significant potential in various fields
of chemical research and development. While its physical appearance is inferred to be a
colorless to pale yellow liquid, its chemical properties and reactivity are well-defined.
Adherence to strict safety protocols is essential when handling this compound due to its
potential health and environmental hazards. This guide serves as a foundational resource for
professionals working with 6-Phenoxyhexyl bromide, providing key data and procedural
recommendations to ensure its safe and effective utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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